Cas no 75994-59-1 (4-Thiazoleacetyl chloride, 2-amino-α-(methoxyimino)-, (αZ)-)

4-Thiazoleacetyl chloride, 2-amino-α-(methoxyimino)-, (αZ)- structure

75994-59-1 structure

Product Name:4-Thiazoleacetyl chloride, 2-amino-α-(methoxyimino)-, (αZ)-

CAS No:75994-59-1

Molecular Formula:C₆H₆ClN₃O₂S

Molecular Weight:219.648738384247

CID:5688538

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4-Thiazoleacetyl chloride, 2-amino-α-(methoxyimino)-, (αZ)- Properties

Names and Identifiers

- 4-Thiazoleacetyl chloride, 2-amino-α-(methoxyimino)-, (αZ)-
- InChIKey： QKHSVCVOAOCXSN-WMZJFQQLSA-N
- Inchi： 1S/C6H6ClN3O2S/c1-12-10-4(5(7)11)3-2-13-6(8)9-3/h2H,1H3,(H2,8,9)/b10-4-
- SMILES： S1C=C(/C(=N/OC)/C(Cl)=O)N=C1N

Experimental Properties

Boiling Point: 375.2±34.0 °C(Predicted)
pka: 1.40±0.10(Predicted)
Density: 1?+-.0.1 g/cm3(Predicted)

4-Thiazoleacetyl chloride, 2-amino-α-(methoxyimino)-, (αZ)- Related Literature

1. Charge-transfer phase transition and zero thermal expansion in caesium manganese hexacyanoferrates†

Kazuhito Hashimoto Dalton Trans., 2006, 5046-5050
2. Front cover

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4. Synthesis of low-temperature-processable and highly conductive Ag ink by a simple ligand modification: the role of adsorption energy

Inyu Jung,Kihyun Shin,Na Rae Kim,Hyuck Mo Lee J. Mater. Chem. C, 2013,1, 1855-1862
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Analyst, 1986,111, 53-56
6. Interfacial thermal transport and structural preferences in carbon nanotube–polyamide-6,6 nanocomposites: how important are chemical functionalization effects?

Mohammad Reza Gharib-Zahedi,Mohsen Tafazzoli,Michael C. Böhm,Mohammad Alaghemandi Phys. Chem. Chem. Phys., 2015,17, 14502-14512
7. A fluorescent nanoprobe based on metal-enhanced fluorescence combined with Förster resonance energy transfer for the trace detection of nitrite ions†

Yong-liang Liu,Ning Kang,Xue-bin Ke,Dong Wang,Hong-jun Wang RSC Adv., 2016,6, 27395-27403
8. Engineering Er3+-sensitized nanocrystals to enhance NIR II-responsive upconversion luminescence†

Hong Wang,Yang Xu,Tao Pang,Baojiu Chen,Fangyun Xin,Mingming Xing,Meng Tian,Yao Fu,Xixian Luo,Ying Tian Nanoscale, 2022,14, 962-968
9. Schottky barrier tuning of the single-layer MoS2 on magnetic metal substrates through vacancy defects and hydrogenation

Won Seok Yun,J. D. Lee Phys. Chem. Chem. Phys., 2016,18, 31027-31032
10. Site-selective immobilisation of functional enzymes on to polystyrene nanoparticles†‡

Lu Shin Wong,Krzysztof Okrasa,Jason Micklefield Org. Biomol. Chem., 2010,8, 782-787

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